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Compound of Interest

Compound Name: TEEPOL HB7

Cat. No.: B1179455

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the chemical composition of TEEPOL
HB7, a high-foaming industrial detergent. The information is compiled from technical data
sheets and safety data sheets to offer a comprehensive overview for research and
development applications.

Core Chemical Composition

TEEPOL HB?7 is an aqueous solution primarily composed of sodium salts of a broad cut
primary alcohol sulphate.[1] The active surfactant component is a mixture of sodium alkyl
sulphates with varying alkyl chain lengths. This variability is inherent to the "broad cut”
manufacturing process of the primary alcohol raw material.

A more specific identification of the active ingredient is "Sulfuric acid, mono-C9-13-alkyl esters,
sodium salts".[2] This indicates that the alkyl chains predominantly range from nine to thirteen
carbon atoms. The concentration of this active matter is nominally 40%.[1]

The remainder of the solution consists of water and may contain minor components such as

unreacted alcohols, inorganic salts (e.g., sodium sulfate) as byproducts of the manufacturing
process, and additives. One identified additive is formaldehyde, present at a concentration of
less than 1%.[2]

Quantitative Data
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The following table summarizes the known components of TEEPOL HB7 based on available

data.
Concentration (% ]
Component CAS Number Function
wiw)
Sulfuric acid, mono-
C9-13-alkyl esters, 72906-11-7 > 30% Anionic Surfactant
sodium salts
Water 7732-18-5 ~ 60% (by difference) Solvent
Formaldehyde 50-00-0 <1% Preservative
Non-hazardous
ingredients (e.g., Not specified Remainder

inorganic salts, etc.)

Physicochemical Properties

TEEPOL HB?7 is a clear liquid with a slight odor.[2][3] It is soluble in water and has a specific
gravity of approximately 1.03.[2][3] The pH of the solution is typically in the range of 6 to 9.[2]

Experimental Protocols for Analysis

While specific proprietary analytical methods for TEEPOL HB7 are not publicly available, the
characterization of its primary components, sodium alkyl sulphates, can be achieved through
standard analytical techniques for surfactants.

3.1. Determination of Active Matter: The concentration of the anionic surfactant can be
determined by titration methods, such as the two-phase titration method (Epton titration) using
a cationic titrant like benzethonium chloride or cetylpyridinium chloride in the presence of a
suitable indicator.

3.2. Characterization of Alkyl Chain Distribution: High-Performance Liquid Chromatography
(HPLC), particularly with a C8 or C18 reverse-phase column, is a suitable method for
separating and quantifying the individual sodium alkyl sulphates based on their chain length.[4]
This allows for the determination of the distribution of the C9 to C13 alkyl chains.
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3.3. Identification and Quantification of Additives: The presence of formaldehyde can be
confirmed and quantified using various methods, including spectrophotometry after
derivatization (e.g., with acetylacetone) or by HPLC with a suitable detector.

Visualizations
General Chemical Structure of the Active Ingredient

The following diagram illustrates the general chemical structure of the primary active
component in TEEPOL HB7, sodium primary alkyl sulphate, highlighting the variable length of
the alkyl chain.

CHs (CH2)n CH: s Na*

General structure of sodium primary alkyl sulphate.

Click to download full resolution via product page

General structure of sodium primary alkyl sulphate.

Compositional Overview of TEEPOL HB7
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This diagram provides a simplified representation of the chemical composition of TEEPOL
HB7.

Compositional overview of TEEPOL HBY7.

Components
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Compositional overview of TEEPOL HB7.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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